Cas no 2091279-46-6 (Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate)

Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a 2-hydroxyphenyl group and a methyl ester at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and ester functional groups allows for further derivatization, enabling applications in ligand design and medicinal chemistry. Its balanced lipophilicity and polarity enhance solubility in common organic solvents, facilitating purification and handling. The compound’s stability under standard conditions ensures reliable performance in multi-step synthetic routes. Its structural motifs are particularly relevant for developing bioactive molecules targeting CNS and antimicrobial agents.
Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate structure
2091279-46-6 structure
Product Name:Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate
CAS No:2091279-46-6
MF:C12H15NO3
MW:221.252403497696
CID:4710839
PubChem ID:131487147
Update Time:2025-10-28

Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate
    • Inchi: 1S/C12H15NO3/c1-16-12(15)9-6-7-13(8-9)10-4-2-3-5-11(10)14/h2-5,9,14H,6-8H2,1H3
    • InChI Key: PGNVHRHVRBFCNO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CN(C2C=CC=CC=2O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Topological Polar Surface Area: 49.8

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Additional information on Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate

Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2091279-46-6): Properties, Applications, and Market Insights

Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2091279-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine carboxylates, which are widely studied for their bioactive properties. The presence of both a hydroxyphenyl group and a methyl ester functionality makes it a versatile intermediate in synthetic chemistry.

The molecular formula of Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate is C12H15NO3, with a molecular weight of 221.25 g/mol. Its structure combines a pyrrolidine ring with a carboxylate ester and a hydroxyphenyl substituent, offering a balanced polarity that enhances its solubility in organic solvents. Researchers often explore its potential as a building block for drug discovery and medicinal chemistry, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors.

One of the key reasons for the growing interest in Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate is its role in the synthesis of heterocyclic compounds, which are crucial in modern pharmaceuticals. Recent studies highlight its utility in designing neuroprotective agents and anti-inflammatory drugs, aligning with current trends in precision medicine and targeted therapy. The compound's ability to interact with biological receptors makes it a valuable candidate for further research.

From a market perspective, the demand for Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate is driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research organizations (CROs) frequently seek this compound for high-throughput screening and lead optimization projects. Its CAS number, 2091279-46-6, is often referenced in patent applications and scientific literature, underscoring its relevance in innovation-driven industries.

In addition to its pharmaceutical applications, Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate is also explored in material science for the development of functional polymers and coating additives. The compound's structural flexibility allows it to serve as a monomer or crosslinking agent, contributing to advancements in smart materials and biodegradable plastics. This multidisciplinary utility positions it as a compound of interest for both academic and industrial researchers.

For researchers and procurement specialists, understanding the synthesis and handling of Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate is essential. The compound is typically synthesized via multi-step organic reactions, including esterification and N-alkylation processes. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability. Suppliers often provide this compound in high purity grades, catering to the stringent requirements of pharmaceutical development.

As the scientific community continues to explore novel therapeutic approaches, Methyl 1-(2-hydroxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2091279-46-6) remains a compound of significant interest. Its applications in drug design, material science, and chemical synthesis highlight its versatility and potential for future breakthroughs. Researchers are encouraged to stay updated on the latest studies and patent filings related to this compound to leverage its full potential.

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